4-cyano-1H-pyrazole-5-carboxylic acid
Overview
Description
4-cyano-1H-pyrazole-5-carboxylic acid is a chemical compound with the CAS Number 1045733-76-3 . It has a molecular weight of 137.1 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of pyrazole compounds, including 4-cyano-1H-pyrazole-5-carboxylic acid, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system .Molecular Structure Analysis
The molecular structure of 4-cyano-1H-pyrazole-5-carboxylic acid consists of a five-membered ring with two nitrogen atoms at positions 1 and 2 and three carbon atoms .Chemical Reactions Analysis
Pyrazoles, including 4-cyano-1H-pyrazole-5-carboxylic acid, are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . For example, 4-Cyanopyrazole is used to catalyze the epoxidation of ethene by hydrogen peroxide .Physical And Chemical Properties Analysis
4-cyano-1H-pyrazole-5-carboxylic acid is a powder at room temperature .Scientific Research Applications
Synthetic Intermediates
Pyrazole-containing compounds, including 4-cyano-1H-pyrazole-5-carboxylic acid, are influential families of N-heterocycles due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .
Biological Activities
Pyrazole derivatives, such as 4-cyano-1H-pyrazole-5-carboxylic acid, have diverse and valuable synthetical, biological, and photophysical properties. They can form more complex structures with various relevant examples .
Anti-inflammatory and Analgesic Activities
4H-thieno [3,4-c]pyrazole derivatives, which can be synthesized from 4-cyano-1H-pyrazole-5-carboxylic acid, have been found to possess anti-inflammatory, analgesic, antipyretic, and platelet antiaggregating activities .
Insecticidal Activities
A series of novel diphenyl-1H-pyrazole derivatives with cyano substituent, which can be synthesized from 4-cyano-1H-pyrazole-5-carboxylic acid, have been designed and synthesized for their insecticidal activities .
Catalyst for Epoxidation
4-Cyanopyrazole, a derivative of 4-cyano-1H-pyrazole-5-carboxylic acid, is used to catalyze the epoxidation of ethene by hydrogen peroxide .
Antiviral Activities
Indole derivatives, which can be synthesized from 4-cyano-1H-pyrazole-5-carboxylic acid, possess various biological activities, including antiviral activities .
Safety and Hazards
Future Directions
The future directions for 4-cyano-1H-pyrazole-5-carboxylic acid and other pyrazoles include further developments in synthetic techniques and biological activity related to pyrazole derivatives . Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
properties
IUPAC Name |
4-cyano-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N3O2/c6-1-3-2-7-8-4(3)5(9)10/h2H,(H,7,8)(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAXCTCRAEHZVHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1C#N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyano-1H-pyrazole-5-carboxylic acid | |
CAS RN |
1045733-76-3 |
Source
|
| Record name | 4-cyano-1H-pyrazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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